Cas no 2137513-30-3 (tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate
• CAS No: 2137513-30-3
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6157126
• PubChem ID: 165497935
• Update Time: 2025-05-21

tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate
• 2137513-30-3
• EN300-1161870

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)17-13-8-7-12(19)11-14(13)18-9-5-4-6-10-18/h12-14,19H,4-11H2,1-3H3,(H,17,20)
• InChI Key： HXRWHVUYCJGFHH-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate

tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate: A Comprehensive Overview

tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate (CAS No. 2137513-30-3) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound, often referred to as tert-butyl carbamate derivative, has garnered significant attention due to its unique structural properties and potential therapeutic benefits. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a cyclohexane ring substituted with a hydroxyl group and a piperidine ring. This combination of functional groups makes it a versatile compound with promising prospects in drug design and development.

Recent studies have highlighted the importance of tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate in the field of medicinal chemistry. Researchers have explored its role as a potential neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key signaling pathways, including the MAPK/ERK pathway, has been extensively investigated. These findings suggest that it may play a critical role in reducing oxidative stress and inflammation, which are hallmark features of neurodegenerative conditions.

In addition to its neuroprotective properties, tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate has also been studied for its antidepressant-like effects. Preclinical trials have demonstrated that the compound can enhance serotonin reuptake inhibition, making it a potential candidate for treating mood disorders. Its unique chemical structure allows for selective binding to serotonin transporters, which is a critical factor in its therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of catalytic asymmetric synthesis has been pivotal in achieving high enantiomeric excess, which is essential for ensuring the compound's pharmacokinetic stability. Recent advancements in green chemistry have also enabled the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

From an analytical standpoint, the characterization of tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate has been enhanced by modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and stability, ensuring its quality and consistency for pharmaceutical applications.

Looking ahead, the future of tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate lies in its potential as a lead compound for drug discovery. Its ability to target multiple therapeutic areas, combined with its favorable pharmacokinetic profile, positions it as a promising candidate for further clinical development. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects, paving the way for its eventual use in treating various human diseases.

In conclusion, tert-butyl N-[4-hydroxy-2-(piperidin-1-yl)cyclohexyl]carbamate (CAS No. 2137513-30-3) represents a significant advancement in organic chemistry and pharmacology. Its versatile structure and diverse applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping the future of medicine.